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Compound of Interest

Compound Name: o-Tolunitrile

CAS No.: 25550-22-5

Cat. No.: B7767905

Get Quote

o-Tolunitrile is classified as a combustible liquid that causes skin irritation and is harmful to

aquatic life with long-lasting effects.[1][5][6] A thorough understanding of the chemistry behind

these hazards is fundamental to establishing a culture of safety and implementing self-

validating protocols in the laboratory.

The primary hazards stem from its chemical structure: an aromatic ring substituted with a

methyl group and a highly polar nitrile (-C≡N) group.[2][7] This structure dictates its reactivity,

physical properties, and toxicological profile.

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. The classification for o-tolunitrile is summarized below.
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[5]

Hazardous to the Aquatic

Environment (Long-term)
Category 3

H412: Harmful to aquatic life

with long lasting effects[5][6]

Physicochemical Properties and Their Safety
Implications
Understanding the physical and chemical properties of o-tolunitrile is crucial for anticipating its

behavior under various laboratory conditions and for designing safe experimental setups.
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Property Value Safety Implication

Appearance
Clear, colorless to slightly

yellow liquid[7][8]

Allows for easy visual

identification of the substance

and any potential

contamination.

Molecular Formula C₈H₇N[9] -

Molecular Weight 117.15 g/mol [9]
Used for stoichiometric

calculations in reactions.

Boiling Point ~205 °C[7][8]

Its relatively high boiling point

means it is not highly volatile at

room temperature, but heating

requires controlled conditions

to avoid vapor accumulation.

Melting Point ~ -13 °C[7][10]
Remains liquid under standard

laboratory conditions.

Density ~0.989 g/mL at 25 °C[8] Slightly less dense than water.

Solubility

Insoluble in water; soluble in

organic solvents (e.g., ethanol,

ether)[2][3][7]

Spills will not be diluted by

water and may float, requiring

specific cleanup procedures.

Good solubility in organic

solvents is key for its use in

reactions.

Flash Point ~82 °C (179.6 °F) - closed cup

As a combustible liquid, it can

form flammable vapor/air

mixtures when heated above

its flash point. All ignition

sources must be eliminated

when working at elevated

temperatures.[1][3]

Vapor Pressure 0.243 mmHg at 25°C[11] Low vapor pressure at room

temperature reduces inhalation

risk under ambient conditions,
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but this risk increases

significantly with heating.

Toxicological Profile and Exposure Management
While the full toxicological properties of o-tolunitrile have not been exhaustively investigated,

available data points to moderate acute toxicity and significant irritation potential.[1] Prolonged

exposure to nitrile compounds, in general, can be toxic.[2]

Routes of Exposure and Effects:

Inhalation: May cause irritation of the respiratory tract.[1] Symptoms of overexposure can

include headache, dizziness, tiredness, nausea, and vomiting.[1]

Skin Contact: Causes skin irritation.[1][5] Prolonged contact can lead to redness and

discomfort. The nitrile group can potentially be absorbed through the skin.

Eye Contact: Causes eye irritation.[1] Direct contact can result in redness, pain, and

watering.

Ingestion: May cause irritation to mucous membranes.[1] The oral LD50 in rats is 3200

mg/kg, indicating moderate acute toxicity if swallowed.[12]

Exposure Control and Personal Protective Equipment
(PPE)
A multi-layered approach to exposure control is essential, beginning with engineering controls

and supplemented by appropriate PPE.
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Exposure Control Hierarchy

Mandatory PPE for o-Tolunitrile Handling

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safeguards)

Supplemented by

Personal Protective Equipment
(Final Barrier)

Requires

Splash-proof Safety Goggles
or Face Shield

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene) Laboratory Coat Respirator (if ventilation is inadequate

or heating is involved)
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Spill Response Personnel Exposure Fire Response

Emergency Event

Minor Spill

Major Spill Skin Contact Eye Contact Inhalation Fire Involving o-Tolunitrile

Absorb

Contain with inert absorbent
(sand, vermiculite)

Evacuate

Evacuate area,
alert personnel

Collect

Collect into labeled container
for disposal

Ventilate

Ensure ventilation

Wash_Skin

Wash with soap & water
for 15 min

Rinse_Eyes

Rinse with water
for 15 min

Fresh_Air

Move to fresh air

Seek Medical Attention

If irritation persists If breathing is difficult

Extinguish

Use CO2, dry chemical,
or alcohol-resistant foam

Cool

Cool containers
with water spray

SCBA

Wear SCBA & full
protective gear

Click to download full resolution via product page

Caption: Workflow for o-tolunitrile emergency response.

First-Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. [1]Remove contact lenses if present and easy to do. Seek immediate medical

attention. [1]* Skin Contact: Wash off immediately with plenty of soap and water for at least

15 minutes. [1]If skin irritation occurs, get medical advice/attention. [1]Remove all

contaminated clothing.

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. [1]Seek

medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention. [1]

Spill and Leak Containment
Minor Spills: Remove all ignition sources. Absorb the spill with an inert material such as

sand, earth, or vermiculite. Place the material in a suitable, labeled container for disposal. *

Major Spills: Evacuate the area and move upwind. Alert emergency services. Prevent the

spillage from entering drains or waterways. Contain the spill with sand, earth, or vermiculite

for later collection and disposal.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam. [1][5]Water mist can be used to cool closed containers. [1]*

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire. [1]* Specific Hazards: The substance is combustible and containers may

explode when heated. [1]Combustion produces toxic and irritating gases, including nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2). [1]* Protective Equipment:

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

[1]

Disposal and Environmental Considerations
o-Tolunitrile is harmful to aquatic organisms and may cause long-term adverse effects in the

aquatic environment. [1][5][11]Therefore, it must not be released into the environment. [1]

Disposal Protocol:
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Waste Collection: Collect all o-tolunitrile waste, including contaminated absorbent

materials, in clearly labeled, sealed containers.

Regulatory Compliance: Dispose of the contents and container at an approved waste

disposal plant in accordance with all local, state, and federal regulations. [1]Do not flush

down the drain or dispose of in general trash.

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning if possible. [5]Otherwise, they should be punctured to prevent

reuse and disposed of appropriately. [5] By integrating these in-depth safety principles and

protocols into daily laboratory operations, research professionals can effectively mitigate the

risks associated with o-tolunitrile, ensuring a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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